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Compound of Interest

Compound Name:
5-Chloro-2-ethoxypyridine-4-

boronic acid

CAS No.: 1882041-03-3

Cat. No.: B6304247

Get Quote

Part 1: Executive Technical Summary
5-Chloro-2-ethoxypyridine-4-boronic acid (CAS: 1882041-03-3) is a functionalized

heterocyclic organoboron compound primarily utilized in palladium-catalyzed cross-coupling

reactions (Suzuki-Miyaura). Its structural uniqueness lies in the 2-ethoxy substituent, which

modulates the electronics of the pyridine ring, and the 5-chloro handle, which offers orthogonal

reactivity for subsequent functionalization.

This guide moves beyond standard compliance to address the stability challenges inherent to

electron-rich pyridine boronic acids, specifically protodeboronation and boroxine (anhydride)

formation.

Part 2: Chemical Identity & Physical Properties
The "Fingerprint" of the molecule.
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Property Specification

Chemical Name 5-Chloro-2-ethoxypyridine-4-boronic acid

CAS Number 1882041-03-3

Molecular Formula C₇H₉BClNO₃

Molecular Weight 201.42 g/mol

Physical State Solid (Powder)

Color White to off-white

Solubility
Soluble in DMSO, Methanol; sparingly soluble in

water

SMILES CCOC1=CC(=C(C=N1)Cl)B(O)O

Structural Class Heteroaryl Boronic Acid

Part 3: Hazard Assessment & Safety Framework
Causality-Driven Safety Analysis: Understanding the "Why" behind the GHS codes.

This compound is classified under GHS Category Warning for Irritation.[1] The boronic acid

moiety is a Lewis acid, capable of reversible covalent bonding with diols (e.g., carbohydrates

on mucous membranes), leading to irritation.

GHS Classification Table[3]
Hazard Code Description Mechanism of Action

H315 Causes skin irritation
Lewis acid interaction with

epidermal proteins/moisture.

H319 Causes serious eye irritation
pH-dependent irritation upon

contact with ocular fluid.

H335 May cause respiratory irritation

Physical irritation of mucosal

linings by fine dust

particulates.
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Precautionary Strategy (P-Codes)
P261: Avoid breathing dust/fume.[2] (Use local exhaust ventilation).

P280: Wear protective gloves/eye protection.[2] (Nitrile gloves >0.11mm recommended).

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses.[2]

Part 4: Critical Handling & Stability Protocols
Expertise & Experience: Preventing Degradation

Unlike simple phenylboronic acids, pyridine boronic acids are prone to specific degradation

pathways. The 2-ethoxy group is electron-donating, increasing electron density on the ring.

While this stabilizes the C-B bond against some oxidation, it can facilitate protodeboronation

under acidic conditions or high temperatures.

Storage Integrity (The "Dry-Cold" Rule)
Boronic acids spontaneously dehydrate to form cyclic trimers called boroxines (anhydrides).

This is a reversible equilibrium driven by heat and removing water.

Protocol: Store at 2–8°C in a tightly sealed container.

Why: Low temperature slows the kinetics of dehydration and oxidation.

Atmosphere: Argon or Nitrogen backfill is recommended to prevent oxidative deborylation

(replacement of B(OH)₂ with OH).

Self-Validating QC Protocol (NMR)
Before committing this reagent to a high-value GMP synthesis, you must validate its purity.

Boroxines often appear as broad peaks or shifted baselines.

Standard 1H NMR (DMSO-d6) Expectations:

Boronic Acid Protons: Broad singlet around 8.0–9.0 ppm (2H). Note: If this integrates to <2H

or is missing, the sample has dehydrated to the boroxine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC448770010&productDescription=3-CHLORO-2-METHOXYPYRIDI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC448770010&productDescription=3-CHLORO-2-METHOXYPYRIDI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC448770010&productDescription=3-CHLORO-2-METHOXYPYRIDI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6304247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyridine Protons: Two distinct singlets (due to 2,4,5-substitution pattern isolating the H's).

H-3 (between Ethoxy and Boron): ~7.0–7.5 ppm.

H-6 (adjacent to Nitrogen): ~8.0–8.5 ppm (deshielded).

Ethoxy Group: Quartet (~4.3 ppm) and Triplet (~1.3 ppm).

Part 5: Application Workflow (Suzuki-Miyaura
Coupling)
Contextualizing the reagent in drug discovery.

The primary utility of 5-Chloro-2-ethoxypyridine-4-boronic acid is as the nucleophilic partner

in Suzuki coupling. The 5-chloro substituent is generally unreactive under standard Suzuki

conditions (Pd(PPh₃)₄, Na₂CO₃), allowing for chemoselective coupling at the 4-position.

Visualized Catalytic Cycle & Workflow
The following diagram illustrates the standard workflow, highlighting where this specific SDS

subject enters the cycle.
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Caption: Suzuki-Miyaura workflow showing the entry point of the boronic acid nucleophile into

the catalytic cycle.

Part 6: Emergency Response & Disposal
Authoritative protocols for spill and waste management.
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Emergency First Aid
Inhalation: Move to fresh air. If wheezing characterizes, seek medical attention (respiratory

irritation).

Skin Contact: Wash with soap and water.[2] Do not use organic solvents (ethanol/acetone)

as they may increase transdermal absorption.

Eye Contact: Flush continuously with water for 15 minutes.[2] The Lewis acidity can cause

stinging; isotonic saline is preferred if available.

Ecological & Disposal Considerations
Boron compounds can be phytotoxic in high concentrations.

Waste Stream: Segregate into Solid Organic Waste or Halogenated Organic Waste (due to

the Chlorine atom).

Destruction: High-temperature incineration equipped with scrubbers (to capture HCl and

Boron oxides).

Do not dispose of via sink/drain.

Part 7: Lifecycle Management Diagram
From Receipt to Disposal: A Logic Flow for Safety.
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Caption: Operational lifecycle of the reagent ensuring safety and data integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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